Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0013770 | 4-Nitrophenyl 2-Acetamido-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-2-deoxy-α-D-galactopyranoside | 125455-64-3 | C₂₂H₃₁N₃O₁₃ |
VC0013753 | 3-Morpholino Sydnonimine Hydrochloride | 16142-27-1 | C6H11N4O2 • Cl |
VC0013741 | 2H-1-Benzopyran-2-one, 7-(beta-D-glucopyranosyloxy)-4-methyl- | 18997-57-4 | C16H18O8 |
VC0013772 | N-[(2R,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(2-nitrophenoxy)oxan-3-yl]acetamide | 23646-67-5 | C14H18N2O8 |
VC0013773 | p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside | 23646-68-6 | C14H18N2O8 |
VC0013757 | β-Naphthyl α-D-Glucopyranoside | 25320-79-0 | C16H18O6 |
VC0013729 | Methyl(triphenylphosphoranylidene)acetate | 2605-67-6 | C21H19O2P |
VC0013759 | (1-Naphthyl)methyl Methacrylate | 28171-92-8 | C15H14O2 |
VC0013764 | (2’S)-Nicotine 1-Oxide | 2820-55-5 | C10H14N2O |
VC0013768 | 7-Nitroindazole | 2942-42-9 | C7H5N3O2 |
VC0013735 | 7-((2-Acetamido-2-deoxy-beta-D-galactopyranosyl)oxy)-4-methyl-2H-1-benzopyran-2-one | 36476-29-6 | C₁₈H₂₁NO₈ |
VC0013738 | 2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl- | 37067-30-4 | C18H21NO8 |
VC0013727 | (1S,6R,10R,12E,14S,15S,17S,18S,19S)-19-Benzyl-6,15-dihydroxy-10,17-dimethyl-16-methylidene-2-oxa-20-azatricyclo[12.7.0.01,18]henicos-12-ene-3,21-dione | 39156-67-7 | C29H39NO5 |
VC0013755 | Myristoylcholine Chloride | 4277-89-8 | C19H40ClNO2 |
VC0013763 | 3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine | 51095-86-4 | C10H14N2O |
VC0013747 | N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R,6S)-5-Acetamido-6-[(2R,3S,4R,5R,6S)-5-acetamido-4-hydroxy-2-(hydroxymethyl)-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide | 53643-13-3 | C34H47N3O18 |
VC0013774 | 4-Nitrophenyl 2-(Acetamido)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranoside | 59837-14-8 | C20H28N2O13 |
VC0013740 | 4-Methylumbelliferyl Decanoate | 66185-70-4 | C20H26O4 |
VC0013751 | Monobromobimane | 71418-44-5 | C10H11BrN2O2 |
VC0013756 | Naphthalene-2,3-dicarboxaldehyde | 7149-49-7 | C12H8O2 |
VC0013758 | (1-Naphthyl)ethyl Methacrylate | 72642-30-9 | C16H16O2 |
VC0013737 | 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside | 80265-04-9 | C18H21NO8 |
VC0013749 | 2-Pyrimidinamine, 1,6-dihydro-6-imino-4-(1-piperidinyl)-1-(sulfooxy)- | 83701-22-8 | C₉H₁₅N₅O₄S |
VC0013769 | 4-Nitrophenylacetylene | 937-31-5 | C8H5NO2 |
VC0013744 | 4-Methylumbelliferyl Phosphocholine | 97055-84-0 | C15H20NO6P |